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Compound of Interest

Compound Name: MRTX9768 hydrochloride

Cat. No.: B8198303

This document provides crucial safety and logistical information for the proper handling and
disposal of MRTX9768 hydrochloride, a potent and selective PRMT5-MTA complex inhibitor
used in research. The following procedures are designed to ensure the safety of laboratory
personnel and compliance with standard regulations for hazardous chemical waste.

Hazard Profile and Personal Protective Equipment
(PPE)

MRTX9768 hydrochloride is classified as a hazardous substance. All personnel handling this
compound must be thoroughly trained in handling hazardous chemicals and adhere to the
safety precautions outlined in the Safety Data Sheet (SDS).

Hazard ldentification:
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o Precautionary o
Hazard Class GHS Classification Citations
Statements

o H302: Harmful if
Acute Toxicity, Oral Category 4 [1]
swallowed.

. o H315: Causes skin
Skin Irritation Category 2 S [1]
irritation.

. H319: Causes serious
Eye Irritation Category 2A L [1]
eye irritation.

Specific target organ Category 3 H335: May cause

toxicit Respiratory system respiratory irritation.
% p y Sy p y

Required Personal Protective Equipment (PPE):

To minimize exposure risk, the following PPE must be worn at all times when handling
MRTX9768 hydrochloride:

e Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves for integrity
before use and practice proper glove removal technique to avoid skin contact. Dispose of
contaminated gloves as hazardous waste.

o Eye Protection: Safety glasses with side shields or goggles are mandatory to prevent eye
contact.

o Lab Coat: A lab coat must be worn to protect from skin exposure.

» Respiratory Protection: If handling the powder outside of a certified chemical fume hood or
biological safety cabinet, a NIOSH-approved respirator is necessary to prevent inhalation.

Proper Disposal Procedures for MRTX9768
Hydrochloride

Disposal of MRTX9768 hydrochloride and any contaminated materials must be carried out in
strict accordance with federal, state, and local regulations.[2] This compound must not be
disposed of with household garbage or allowed to enter the sewage system.[1]
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Step-by-Step Disposal Protocol:
e Segregation of Waste:

o All materials contaminated with MRTX9768 hydrochloride, including unused compound,
solutions, contaminated PPE (gloves, disposable lab coats), and labware (vials, pipette
tips, etc.), must be segregated from non-hazardous waste.

e \Waste Collection:

o Solid Waste: Collect all solid waste, including excess powder, contaminated gloves, and
plasticware, in a designated, clearly labeled, and sealed hazardous waste container. The
container should be robust and leak-proof.

o Liquid Waste: Collect all liquid waste containing MRTX9768 hydrochloride in a separate,
sealed, and clearly labeled hazardous waste container. Do not mix with other solvent
waste streams unless permitted by your institution's hazardous waste management plan.

e Labeling:

o Properly label all waste containers with "Hazardous Waste" and the full chemical name:
"MRTX9768 hydrochloride". Include the date of accumulation and the specific hazards
(e.g., "Toxic," "lrritant").

o Storage:

o Store the sealed hazardous waste containers in a designated, secure, and well-ventilated
secondary containment area, away from incompatible materials, while awaiting pickup by
a certified hazardous waste disposal service.

e Decontamination:

o Decontaminate all non-disposable equipment and work surfaces that have come into
contact with MRTX9768 hydrochloride. Use a suitable cleaning agent as recommended
by your institution's safety office. All cleaning materials (e.g., wipes, absorbent pads) must
be disposed of as hazardous waste.[2]
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» Disposal:

o Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste
contractor. Treatment should occur at a regulated medical waste incinerator.[2]

Visual Guides

Disposal Workflow for MRTX9768 Hydrochloride

Figure 1: Disposal Workflow for MRTX9768 Hydrochloride
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Caption: Figure 1: A logical workflow for the safe disposal of MRTX9768 hydrochloride and
associated waste.

Signaling Pathway of MRTX9768

Figure 2: MRTX9768 Inhibition of the PRMT5-MTA Complex
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Caption: Figure 2: MRTX9768 inhibits the PRMT5-MTA complex, blocking substrate
methylation and tumor cell proliferation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. Hazardous Drugs - Controlling Occupational Exposure to Hazardous Drugs | Occupational
Safety and Health Administration [osha.gov]

 To cite this document: BenchChem. [Essential Safety and Disposal Guidance for MRTX9768
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8198303#mrtx9768-hydrochloride-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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